Cas no 877634-04-3 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide
• CAS No: 877634-04-3
• MF: C₂₄H₃₃N₃O₃
• MW: 411.537126302719
• CID: 5768079
• PubChem ID: 16809975
• Update Time: 2025-10-21

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• MLS001235318
• HMS3018F21
• AKOS024653802
• CHEMBL1323447
• F2504-0402
• N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)cyclohexanecarboxamide
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]cyclohexanecarboxamide
• 877634-04-3
• SMR000808292
• Cyclohexanecarboxamide, N-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-
• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide

• Inchi： 1S/C24H33N3O3/c1-29-21-11-9-20(10-12-21)26-13-15-27(16-14-26)22(23-8-5-17-30-23)18-25-24(28)19-6-3-2-4-7-19/h5,8-12,17,19,22H,2-4,6-7,13-16,18H2,1H3,(H,25,28)
• InChI Key： AOQALORSKZNQDP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C1CCCCC1)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 411.25219192g/mol
• Monoisotopic Mass: 411.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58Ų

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide

Comprehensive Overview of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide (CAS No. 877634-04-3)

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide, with the CAS number 877634-04-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex structure featuring a furan ring, a piperazine moiety, and a cyclohexanecarboxamide group, is often explored for its potential therapeutic applications. Researchers are particularly interested in its interactions with central nervous system (CNS) receptors, making it a subject of study for neurological disorders and mental health conditions.

The structural uniqueness of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide lies in its hybrid design, combining heterocyclic and aromatic components. The presence of the furan-2-yl group contributes to its potential bioactivity, while the 4-methoxyphenylpiperazine segment is known for its affinity toward serotonin and dopamine receptors. This dual functionality positions the compound as a candidate for drug discovery projects targeting mood disorders, anxiety, and cognitive enhancement. Recent studies have also investigated its role in neuroprotection and anti-inflammatory pathways, aligning with current trends in neurodegenerative disease research.

In the context of synthetic chemistry, the preparation of CAS 877634-04-3 involves multi-step organic reactions, including amidation, alkylation, and cyclization processes. The compound's purity and yield are critical factors for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its molecular properties. These methodologies ensure the compound meets the stringent requirements of pharmaceutical development and preclinical testing.

The growing interest in N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide is reflected in its frequent appearance in scientific literature and patent filings. Researchers are actively exploring its potential as a lead compound for novel therapeutics, particularly in areas like GPCR modulation and enzyme inhibition. Additionally, its metabolic stability and blood-brain barrier permeability are key focus areas, as these properties are essential for CNS-targeted drugs. The compound's versatility also extends to chemical biology, where it serves as a tool for probing biological pathways and identifying new drug targets.

From an SEO perspective, queries related to CAS 877634-04-3 often include terms like "furan-2-yl piperazine derivatives," "cyclohexanecarboxamide applications," and "neuroactive compound synthesis." These keywords highlight the compound's relevance in both academic and industrial settings. Furthermore, the rise of AI-driven drug discovery has increased demand for structurally diverse molecules like N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide, as they are valuable for machine learning models predicting bioactivity. This intersection of computational chemistry and experimental validation underscores the compound's modern-day significance.

In summary, N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylcyclohexanecarboxamide (CAS 877634-04-3) represents a promising avenue for medicinal chemistry and neuroscience research. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing investigation, particularly in the development of next-generation CNS therapeutics. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing personalized medicine initiatives.